(2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid

• CAS RN: 2169861-24-7
• Molecular Formula: C6H6O6
• Molecular Weight: 174.1

Description

(2E)-4-(Carboxymethoxy)-4-oxobut-2-enoic acid, also known as CMO, is an organic compound belonging to the carboxylic acid family. It is a colorless, crystalline solid that is soluble in water and has a molecular weight of 134.1 g/mol. CMO is an important intermediate in the synthesis of various biologically active compounds, including antibiotics, hormones, and vitamins. It is also used in the production of dyes and food additives.

Scientific Research Applications

(2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid is widely used in scientific research due to its ability to act as a substrate for various enzymes. It has been used in the synthesis of numerous compounds, including the anti-inflammatory drug naproxen, the antidiabetic drug glibenclamide, and the antiviral drug acyclovir. (2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid has also been used in the study of various biological processes, such as protein folding and DNA replication. Additionally, (2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid has been used in the synthesis of nanomaterials, such as carbon nanotubes and graphene.

Mechanism of Action

The mechanism of action of (2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid is not fully understood, but it is thought to involve the formation of a complex between the carboxyl group of (2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid and the enzyme active site. This complex then undergoes a series of reactions that result in the formation of the desired product.
Biochemical and Physiological Effects
(2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been shown to have a protective effect on the liver and kidneys, as well as to have a positive effect on the cardiovascular system. Additionally, (2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid has been shown to have a positive effect on the nervous system, as it has been shown to reduce anxiety and improve cognitive function.

Advantages and Limitations for Lab Experiments

(2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid is a relatively stable compound that is relatively easy to synthesize and store. It is also relatively inexpensive, making it an attractive option for use in laboratory experiments. However, it is important to note that (2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid is highly reactive and can be toxic if not handled properly. Additionally, (2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are numerous potential future applications for (2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid, including its use as a therapeutic agent for the treatment of various diseases. Additionally, (2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid could be used in the synthesis of novel materials that could be used in the development of new technologies. Finally, (2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid could be used to study various biological processes, such as protein folding and DNA replication, in order to gain a better understanding of these processes.

Synthesis Methods

(2E)-4-(carboxymethoxy)-4-oxobut-2-enoic acid can be synthesized from the reaction of ethyl acetoacetate and hydroxylamine hydrochloride in aqueous solution. This reaction is typically carried out at room temperature and requires the use of a catalyst. The resulting product is then purified by recrystallization from an appropriate solvent.